Cas no 1565827-84-0 (ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1565827-84-0
• MF: C₁₃H₁₂Cl₂N₂O₂
• MW: 299.152581214905
• CID: 4606519
• Update Time: 2025-05-20

ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-(3,5-dichlorophenyl)-1-methyl-, ethyl ester
• ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C13H12Cl2N2O2/c1-3-19-13(18)11-7-12(17(2)16-11)8-4-9(14)6-10(15)5-8/h4-7H,3H2,1-2H3
• InChI Key： BUKFPOSTEKJGKG-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC(Cl)=CC(Cl)=C2)=CC(C(OCC)=O)=N1

Additional information on ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 5-(3,5-Dichlorophenyl)-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 1565827-84-0)

Ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 1565827-84-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This pyrazole derivative is characterized by its unique molecular structure, which includes a dichlorophenyl moiety and an ester functional group. Its versatility and potential applications make it a subject of ongoing research and development.

The compound's chemical name reflects its intricate structure: ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate. The presence of the dichlorophenyl group enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for pharmaceutical active ingredients and agrochemical formulations. Its CAS number 1565827-84-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for pyrazole-based compounds has surged due to their broad-spectrum biological activities. Ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate is no exception, with studies highlighting its role in the development of novel antimicrobial agents and pesticides. Its ester group further allows for derivatization, enabling the creation of tailored molecules for specific applications. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are paramount.

The synthesis of CAS No. 1565827-84-0 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been explored to improve yield and purity. These innovations address the growing need for cost-effective and scalable production methods, which are critical for industrial applications.

From a regulatory perspective, ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate is subject to standard safety and handling protocols. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its physicochemical properties, such as solubility and melting point, are well-documented, facilitating its integration into various research and industrial workflows.

The compound's potential extends beyond traditional applications. For instance, it has been investigated for its role in advanced material science, particularly in the development of functional polymers and coatings. Its aromatic and heterocyclic structure contributes to enhanced thermal stability and mechanical properties, making it a candidate for high-performance materials. This aligns with the increasing focus on smart materials and nanotechnology in contemporary research.

In the context of drug discovery, CAS No. 1565827-84-0 has been explored as a scaffold for designing enzyme inhibitors and receptor modulators. Its dichlorophenyl moiety is particularly noteworthy for its ability to interact with biological targets, offering opportunities for the development of therapeutic agents against various diseases. This has sparked interest in the pharmaceutical industry, where structure-activity relationship (SAR) studies are pivotal.

Environmental considerations also play a role in the compound's usage. Researchers are evaluating its biodegradability and ecotoxicological profile to ensure compliance with environmental regulations. This is especially relevant given the global emphasis on sustainable development and eco-friendly chemical practices. The compound's low toxicity and minimal environmental persistence make it a favorable choice for green chemistry initiatives.

In summary, ethyl 5-(3,5-dichlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 1565827-84-0) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure, combined with its functional versatility, positions it as a valuable asset in modern scientific research. As advancements in synthetic methodologies and application technologies continue, the compound's potential is expected to expand further, driving innovation in medicinal chemistry, agrochemicals, and material science.